Cas no 4895-92-5 (Ethyl Phenanthrene-9-carboxylate)

Ethyl Phenanthrene-9-carboxylate Properties

Names and Identifiers

• Ethyl Phenanthrene-9-carboxylate
• 9-PHENANTHRENECARBOXYLIC ACID ETHYL ESTER
• 9-(Ethoxycarbonyl)phenanthrene
• 9-Ethoxycarbonyl-phenanthren
• Nsc226822
• Phenanthren-9-carbonsaeure-aethylester
• Phenanthren-carbonsaeure-(9)-ethylester
• phenanthrene-9-carboxylic acid ethyl ester
• DTXSID50964143
• MFCD06204626
• 5199-23-5
• 4895-92-5
• SCHEMBL14141531
• AKOS015843487
• NSC-226822
• +Expand

• InChIKey： ARHQZWZBFKDLTQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H14O2/c1-2-19-17(18)16-11-12-7-3-4-8-13(12)14-9-5-6-10-15(14)16/h3-11H,2H2,1H3
• SMILES： CCOC(=O)C1=CC2=CC=CC=C2C3=CC=CC=C31

Computed Properties

• Exact Mass: 250.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 250.099379685g/mol
• Heavy Atom Count: 19
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 4.16970
• PSA: 26.3